Cas no 1501474-82-3 (1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine)

• Product Name: 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine
• CAS No: 1501474-82-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD30500189
• CID: 5219462
• PubChem ID: 82597166
• Update Time: 2025-10-20

1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-(3-methyl-5-isoxazolyl)-
• 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine

• MDL： MFCD30500189
• Inchi： 1S/C9H14N2O/c1-7-6-8(12-11-7)9(10)4-2-3-5-9/h6H,2-5,10H2,1H3
• InChI Key： AROQYHWSGFJBCS-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C)C=2)(N)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine

Introduction to 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine (CAS No. 1501474-82-3)

1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine, identified by its CAS number 1501474-82-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a cyclopentanamine moiety linked to a 3-methyl-1,2-oxazole ring, which suggests a rich chemical space for interaction with biological targets. Such structural motifs are often explored in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The 3-methyl-1,2-oxazol moiety is a key pharmacophore in this molecule, contributing to its potential bioactivity. Oxazole derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and analgesic properties. The presence of the cyclopentanamine group further enhances the compound's complexity and may influence its solubility, metabolic stability, and binding affinity to biological receptors. These features make 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders. The structural framework of 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine aligns well with the requirements for such inhibitors. Studies have shown that oxazole-based compounds can interact with specific enzymes and receptors involved in neurodegenerative diseases like Alzheimer's and Parkinson's. The cyclopentanamine group may also contribute to favorable pharmacokinetic properties, such as improved blood-brain barrier penetration, which is crucial for treating central nervous system disorders.

Moreover, the molecular diversity of this compound makes it an attractive scaffold for structure-based drug design. Computational modeling and high-throughput screening have been employed to identify potential binding interactions between 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine and target proteins. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors implicated in inflammation and cell proliferation. These activities are of particular interest in the context of developing treatments for chronic inflammatory diseases and cancer.

The synthesis of 1-(3-methyl-1,2-oxazol-5-yl)cyclopentan-1-amine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies include cyclization reactions to form the oxazole ring and nucleophilic substitution to introduce the cyclopentanamine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies. The optimization of synthetic routes has also led to the development of analogs with enhanced bioactivity and reduced toxicity.

Preclinical studies have begun to explore the pharmacological profile of 1-(3-methyl-1,2-oaxzol)ylcyclopentanamne (CAS No. 1501474 82 3). In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell survival. Additionally, animal models have provided insights into its potential therapeutic effects on neurological disorders. These early findings are encouraging and warrant further investigation into its clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these discoveries into viable treatment options for patients.

The future direction of research on 1-(3-methyl 12 oxazol 5 yl)cyclopentan 11 amine will likely focus on understanding its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to elucidate how this compound interacts with biological targets. Additionally, pharmacokinetic studies will be conducted to assess its absorption distribution metabolism excretion (ADME) properties. These studies will provide critical data for optimizing dosing regimens and minimizing side effects.

Given the growing interest in oxazole derivatives as therapeutic agents, 11 amine (CAS No 1501474823) holds significant promise for addressing unmet medical needs. Its unique structural features offer a foundation for developing novel drugs with improved efficacy and safety profiles compared to existing treatments. As research progresses, it is anticipated that this compound will play a vital role in advancing our understanding of disease mechanisms and providing new therapeutic strategies across multiple therapeutic areas.